Cas no 1934628-75-7 (1-methoxypropane-2-sulfonyl fluoride)

• Product Name: 1-methoxypropane-2-sulfonyl fluoride
• CAS No: 1934628-75-7
• MF: C₄H₉FO₃S
• MW: 156.175863981247
• MDL: MFCD28968526
• CID: 5221279
• PubChem ID: 122236075
• Update Time: 2025-10-31

1-methoxypropane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonyl fluoride, 1-methoxy-
• 1-methoxypropane-2-sulfonyl fluoride

• MDL： MFCD28968526
• Inchi： 1S/C4H9FO3S/c1-4(3-8-2)9(5,6)7/h4H,3H2,1-2H3
• InChI Key： WPFDYTLZDBBVMJ-UHFFFAOYSA-N
• SMILES： C(OC)C(S(F)(=O)=O)C

Additional information on 1-methoxypropane-2-sulfonyl fluoride

1-Methoxypropane-2-Sulfonyl Fluoride: A Comprehensive Overview

1-Methoxypropane-2-sulfonyl fluoride, also known by its CAS number CAS No. 1934628-75-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role in organic synthesis and as intermediates in the pharmaceutical industry. The structure of 1-methoxypropane-2-sulfonyl fluoride consists of a propane backbone with a sulfonyl group attached to the second carbon and a methoxy group on the first carbon, making it a versatile molecule with promising chemical reactivity.

The synthesis of 1-methoxypropane-2-sulfonyl fluoride typically involves the reaction of methoxypropane with sulfur trioxide or other sulfonating agents, followed by fluorination using appropriate reagents. This process ensures the formation of a stable sulfonyl fluoride group, which is highly reactive and can participate in various nucleophilic substitutions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, particularly for applications in drug discovery and agrochemicals.

In terms of applications, 1-methoxypropane-2-sulfonyl fluoride has been extensively studied as a potential precursor in the synthesis of bioactive compounds. Its sulfonyl fluoride group acts as an excellent leaving group, making it ideal for forming diverse carbon-sulfur bonds. Researchers have explored its use in creating novel sulfonamide derivatives, which are known for their pharmacological activities, including anti-inflammatory and antimicrobial properties. Furthermore, this compound has shown promise in the development of agrochemicals, where it can serve as an intermediate for herbicides and fungicides.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-methoxypropane-2-sulfonyl fluoride. Quantum mechanical calculations have revealed that the sulfonyl fluoride group exhibits significant electrophilic character, facilitating nucleophilic attacks by various organic molecules. These findings have been corroborated by experimental studies, which demonstrate high reactivity under mild reaction conditions. Such insights are invaluable for designing efficient synthetic routes and predicting the behavior of this compound in different chemical environments.

The stability and shelf life of 1-methoxypropane-2-sulfonyl fluoride are critical considerations for its practical applications. Studies have shown that this compound is stable under normal storage conditions but may degrade upon exposure to moisture or high temperatures. To address this, researchers have explored encapsulation techniques and stabilizing agents that can prolong its usability without compromising its reactivity. These developments underscore the importance of understanding the physical and chemical properties of this compound for its successful integration into industrial processes.

In conclusion, 1-methoxypropane-2-sulfonyl fluoride, with its unique structure and reactivity, represents a valuable tool in modern organic chemistry. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, driven by ongoing research into its synthesis, properties, and utilization. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing chemical innovation and addressing global challenges.